![molecular formula C28H19ClFN3O4S B2835261 2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-(4-fluorophenyl)-N-(furan-2-ylmethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide CAS No. 450371-99-0](/img/structure/B2835261.png)
2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-(4-fluorophenyl)-N-(furan-2-ylmethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide
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Description
2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-(4-fluorophenyl)-N-(furan-2-ylmethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C28H19ClFN3O4S and its molecular weight is 547.99. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Studies
Quinazolinone derivatives, including compounds with structural similarities to the one , have been extensively studied for their antimicrobial properties. For instance, quinazolinone and thiazolidinone hybrids have demonstrated significant antimicrobial efficacy against a range of bacterial and fungal pathogens (Patel & Patel, 2010; Desai et al., 2011). These findings highlight the potential of quinazolinone derivatives as candidates for developing new antimicrobial agents.
Antitubercular Activity
The search for new antitubercular agents has led to the exploration of quinazolinone derivatives. A study by Marvadi et al. (2020) on novel quinazolinone carboxamides revealed promising antitubercular activity against Mycobacterium tuberculosis, indicating the therapeutic potential of these compounds in tuberculosis treatment (Marvadi et al., 2020).
Anti-inflammatory and Analgesic Properties
The compound's structural analogs have been assessed for their anti-inflammatory and analgesic activities. Farag et al. (2012) synthesized new quinazolinone derivatives and evaluated their potential as anti-inflammatory and analgesic agents, suggesting the compound's relevance in developing new therapeutic strategies for inflammation and pain management (Farag et al., 2012).
Antitumor Activity
Quinazolinone derivatives have also been investigated for their antitumor properties. Studies exploring the cytotoxic activities of quinazolinone compounds against various cancer cell lines have highlighted their potential in cancer therapy. For example, Sonego et al. (2019) investigated 7-chloroquinoline-1,2,3-triazoyl-carboxamides, demonstrating significant cytotoxic effects in bladder cancer cells, indicating the promise of quinazolinone derivatives in anticancer drug development (Sonego et al., 2019).
Properties
IUPAC Name |
2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-fluorophenyl)-N-(furan-2-ylmethyl)-4-oxoquinazoline-7-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C28H19ClFN3O4S/c29-19-6-3-17(4-7-19)25(34)16-38-28-32-24-14-18(26(35)31-15-22-2-1-13-37-22)5-12-23(24)27(36)33(28)21-10-8-20(30)9-11-21/h1-14H,15-16H2,(H,31,35) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVRQQAMFAJHGFI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)C2=CC3=C(C=C2)C(=O)N(C(=N3)SCC(=O)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H19ClFN3O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
548.0 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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